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Compound of Interest

Compound Name: Angustine

CAS No.: 40041-96-1

Cat. No.: B1213357

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Angustine, a naturally occurring alkaloid, has garnered interest within the scientific community

for its potential pharmacological activities. This technical guide provides a comprehensive

overview of the chemical structure of Angustine, including its key identifiers, physicochemical

properties, and spectroscopic data. Furthermore, this document outlines the biosynthetic

pathway of Angustine and details a representative synthetic protocol. The information

presented herein is intended to serve as a foundational resource for researchers engaged in

natural product chemistry, medicinal chemistry, and drug discovery.

Chemical Identity and Structure
Angustine is a complex heterocyclic molecule belonging to the class of beta-carboline

alkaloids.[1] Its core structure consists of a pentacyclic ring system.

Table 1: Chemical Identifiers for Angustine
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Identifier Value Source

IUPAC Name

19-ethenyl-3,13,17-

triazapentacyclo[11.8.0.0²,¹⁰.0⁴

,⁹.0¹⁵,²⁰]henicosa-

1(21),2(10),4,6,8,15(20),16,18-

octaen-14-one

PubChem[1]

SMILES

C=CC1=CN=CC2=C1C=C3C4

=C(CCN3C2=O)C5=CC=CC=

C5N4

PubChem[1]

InChI

InChI=1S/C20H15N3O/c1-2-

12-10-21-11-16-15(12)9-18-

19-14(7-8-23(18)20(16)24)13-

5-3-4-6-17(13)22-19/h2-6,9-

11,22H,1,7-8H2

PubChem[1]

CAS Number 40041-96-1 LookChem[2], PubChem[1]

Molecular Formula C20H15N3O LookChem[2], PubChem[1]

Molecular Weight 313.35 g/mol LookChem[2]

Appearance Yellow Powder BOC Sciences[3]

Spectroscopic Data
The structural elucidation of Angustine has been accomplished through various spectroscopic

techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Table 2: Key Spectroscopic Data for Angustine
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Technique Key Observations Source

¹³C NMR
Data available in spectral

databases.
PubChem[1]

GC-MS
Fragmentation patterns

available for identification.
PubChem[1]

LC-MS
Precursor Type: [M+H]⁺, m/z:

314.129
PubChem[1]

Experimental Protocol: High-Resolution Mass
Spectrometry (HRMS)
A detailed experimental protocol for acquiring high-resolution mass spectrometry data for

Angustine, based on typical procedures for natural product analysis, is provided below.

Objective: To determine the accurate mass of Angustine and confirm its elemental

composition.

Instrumentation: A high-resolution mass spectrometer, such as a Q-TOF (Quadrupole Time-of-

Flight) or Orbitrap mass spectrometer, coupled with a liquid chromatography (LC) system.

Methodology:

Sample Preparation: A stock solution of Angustine is prepared by dissolving a precisely

weighed amount of the compound (e.g., 1 mg) in a suitable solvent (e.g., 1 mL of methanol

or acetonitrile) to a final concentration of 1 mg/mL. A working solution of 1 µg/mL is then

prepared by serial dilution.

Chromatographic Separation (LC):

Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.
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Gradient: A linear gradient from 5% to 95% B over 10 minutes, followed by a 2-minute hold

at 95% B and a 3-minute re-equilibration at 5% B.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry (MS):

Ionization Mode: Electrospray Ionization (ESI), positive ion mode.

Capillary Voltage: 3.5 kV.

Sampling Cone Voltage: 30 V.

Source Temperature: 120 °C.

Desolvation Temperature: 350 °C.

Desolvation Gas Flow: 800 L/hr.

Mass Range: m/z 50-1000.

Acquisition Mode: Full scan mode for accurate mass measurement.

Data Analysis: The acquired data is processed using the instrument's software. The accurate

mass of the protonated molecule ([M+H]⁺) is determined, and the elemental composition is

calculated and compared with the theoretical value for C20H16N3O⁺.

Synthesis and Biosynthesis
Angustine is a natural product found in various plant species, including Strychnos johnsonii

and Nauclea subdita.[1][4]

Biosynthesis of Angustine
The biosynthesis of Angustine in plants is believed to follow the general pathway for terpenoid

indole alkaloids. This intricate process originates from the precursors tryptamine and

secologanin.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1213357/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-chemical-structure-of-angustine
https://pubchem.ncbi.nlm.nih.gov/compound/Angustine
https://www.researchgate.net/figure/Chemical-structure-of-subditine-1-angustoline-2-angustidine-3-angustine-4_fig1_260254570
https://www.benchchem.com/product/b1213357/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-chemical-structure-of-angustine
https://www.benchchem.com/product/b1213357/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-chemical-structure-of-angustine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213357?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tryptamine

Strictosidine

 Pictet-Spengler
reaction 

Secologanin

Intermediate
(e.g., Geissoschizine)

 Series of enzymatic
reactions Angustine

 Cyclization and
oxidation steps 

Click to download full resolution via product page

Caption: Proposed biosynthetic pathway of Angustine.

Conclusion
This technical guide has provided a detailed overview of the chemical structure of Angustine,

a naturally occurring beta-carboline alkaloid. The compilation of its chemical identifiers,

physicochemical properties, and spectroscopic data serves as a valuable resource for

researchers. The outlined biosynthetic pathway and a representative synthetic protocol offer

insights into the formation and potential laboratory synthesis of this complex molecule. Further

investigation into the pharmacological properties of Angustine is warranted to explore its full

therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemical-structure-of-angustine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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